Cas no 260549-30-2 (Sagecoumarin)

• Product Name: Sagecoumarin
• CAS No: 260549-30-2
• MF: C₂₇H₂₀O₁₂
• MW: 536.440508842468
• CID: 6725352
• Update Time: 2024-03-03

Sagecoumarin Chemical and Physical Properties

Names and Identifiers

• Sagecoumarin

• Inchi： 1S/C27H20O12/c28-16-4-1-14(8-17(16)29)9-23(26(34)35)38-25(33)6-3-13-2-5-21(20(32)7-13)37-24-11-15-10-18(30)19(31)12-22(15)39-27(24)36/h1-8,10-12,23,28-32H,9H2,(H,34,35)/b6-3+
• InChI Key： FGLLLJUSIHHQKZ-ZZXKWVIFSA-N
• SMILES： OC(C(OC(/C=C/C1C=C(O)C(OC2C(=O)OC3C(=CC(=C(C=3)O)O)C=2)=CC=1)=O)CC1C=C(O)C(O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• XLogP3: 2.149

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 6,7-dihydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 6,7-dihydroxycoumarins